Cas no 2227661-23-4 ((1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2227661-23-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6369123
• PubChem ID: 96635093
• Update Time: 2025-06-27

(1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 2227661-23-4
• EN300-1808685

• Inchi： 1S/C7H13N3O/c1-5-6(7(11)3-8)4-9-10(5)2/h4,7,11H,3,8H2,1-2H3/t7-/m1/s1
• InChI Key： LFQVYMPJTSJFIA-SSDOTTSWSA-N
• SMILES： O[C@H](CN)C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.1Ų

Additional information on (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

The Compound CAS No 2227661-23-4: A Comprehensive Overview

The compound with CAS No 2227661-23-4, commonly referred to as (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an amino alcohol moiety with a substituted pyrazole ring. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature that contributes to the compound's intriguing properties.

Recent studies have highlighted the potential of (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol as a promising candidate in drug discovery. Its stereochemistry, particularly the (1S) configuration, plays a crucial role in determining its biological activity. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, which is a critical area in modern medicinal chemistry. The compound's ability to form stable complexes with metal ions has also been investigated, opening up possibilities for its use in catalysis and materials science.

The synthesis of (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol involves a multi-step process that showcases the elegance of organic synthesis. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the amino alcohol functionality. The stereochemical control achieved during these steps is essential for obtaining the desired enantiomer, which is critical for biological applications.

From an applications perspective, this compound has shown potential in several areas. In pharmacology, it has been studied as a ligand for various receptors, demonstrating moderate to high binding affinities. Its role as a chiral auxiliary in asymmetric catalysis has also been explored, with promising results in terms of enantioselectivity. Additionally, the compound's ability to act as a hydrogen bond donor and acceptor makes it suitable for studying intermolecular interactions, which is vital for understanding drug-receptor interactions.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of (1S)-2-amino-1-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol. Quantum mechanical calculations have revealed that the amino alcohol group contributes significantly to the molecule's polarity and hydrogen bonding capacity. These properties are crucial for its potential applications in drug delivery systems and as a component in bioactive molecules.

In terms of safety and environmental impact, studies have been conducted to assess the compound's toxicity and biodegradability. Initial findings suggest that it exhibits low toxicity under standard conditions, making it suitable for use in pharmaceutical formulations. However, further research is needed to fully understand its long-term effects on human health and the environment.

The development of efficient analytical methods for detecting and quantifying (1S)-2-amino-1-(1H-pyrazolyl)ethanols has also been an area of focus. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been optimized for this purpose, ensuring accurate characterization and quality control during synthesis and application.

In conclusion, (1S)-2-amino-1-(1H-pyrazolyl)ethanols, represented by CAS No 2227661-23-4, is a versatile compound with a wide range of potential applications. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool in organic synthesis and pharmacology. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing drug discovery and materials science.